Cas no 1595573-72-0 (3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1595573-72-0
• MF: C₉H₁₇IO₄S
• MW: 348.198354482651
• CID: 5802643
• PubChem ID: 114774158
• Update Time: 2025-06-25

3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione
• EN300-1133209
• 1595573-72-0

• Inchi： 1S/C9H17IO4S/c1-2-3-13-4-5-14-9-7-15(11,12)6-8(9)10/h8-9H,2-7H2,1H3
• InChI Key： XAFYNXBQPASTBB-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OCCOCCC)(=O)=O

Computed Properties

• Exact Mass: 347.98923g/mol
• Monoisotopic Mass: 347.98923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Additional information on 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione

Professional Introduction to Compound with CAS No. 1595573-72-0 and Product Name: 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione

The compound identified by the CAS number 1595573-72-0 and the product name 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and biotechnology. The presence of both iodine and thiolane moieties in its structure suggests a versatile reactivity that could be exploited for the development of novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery processes. The thiolane core, a five-membered sulfur-containing ring, is known for its stability and ability to participate in various chemical transformations. This makes it an attractive scaffold for designing molecules with specific biological activities. The introduction of an iodo substituent at the 3-position further enhances the synthetic utility of this compound, allowing for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. These reactions are pivotal in constructing complex molecular architectures that mimic natural products or designed bioactive entities.

The 2-propoxyethoxy group at the 4-position adds another layer of complexity to the molecule. This ether moiety not only influences the solubility and metabolic stability of the compound but also serves as a handle for further derivatization. The propyl chain provides a hydrophobic anchor, while the ethoxy group introduces a slight polarity, making this compound amenable to various solvents and reaction conditions. Such structural features are often deliberately incorporated to optimize pharmacokinetic properties, such as bioavailability and tissue distribution.

Recent studies have highlighted the importance of thiolane derivatives in medicinal chemistry due to their ability to interact with biological targets in a unique manner. The sulfur atom in thiolane can engage in hydrogen bonding or coordinate with metal ions, which is crucial for designing molecules with enhanced binding affinity. Moreover, thiolanes have been explored as precursors for thiazole derivatives, which are known for their antimicrobial, antiviral, and anti-inflammatory properties. The iodine substituent in this compound can be selectively removed or replaced under controlled conditions, enabling access to a diverse array of derivatives with tailored biological activities.

The iodo group present in 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione is particularly significant because it serves as an excellent leaving group in nucleophilic substitution reactions. This property has been leveraged in the synthesis of biaryl compounds, which are prevalent in many FDA-approved drugs. For instance, palladium-catalyzed cross-coupling reactions involving this iodine atom have been used to construct complex heterocyclic systems that exhibit desirable pharmacological effects. The ability to interconvert between different functional groups through metal-catalyzed transformations makes this compound a valuable building block for medicinal chemists.

The dione moiety at the 1lambda6 position adds another dimension to the reactivity of this molecule. Diones are known for their ability to participate in Michael additions and cycloadditions, which are powerful tools for constructing new carbon-carbon bonds. This feature allows chemists to extend the molecular framework of 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione in a predictable manner, leading to novel scaffolds with enhanced biological properties. Additionally, diones can undergo oxidation-reduction cycles, which can be exploited for designing prodrugs or stimuli-responsive molecules.

In the context of drug discovery, the combination of these structural features makes 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione a promising candidate for further investigation. Researchers have begun exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are critical targets for treating cancers and inflammatory diseases. The iodine atom provides a convenient entry point for introducing aryl groups via cross-coupling reactions, while the thiolane core offers a rigid scaffold that can be modified to optimize binding interactions with protein targets.

Moreover, recent advances in computational chemistry have enabled more efficient screening of molecular libraries derived from such scaffolds. Virtual screening techniques have been used to identify analogs of 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione that exhibit improved pharmacokinetic profiles or target engagement properties. These computational approaches complement traditional high-throughput screening methods by providing rapid access to structurally diverse candidates without extensive experimental work.

The synthetic methodologies developed for this compound also highlight its versatility as a research tool. For example, recent publications describe efficient routes to 3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione that involve multi-step sequences starting from commercially available precursors. These methods often employ transition metal catalysts and mild reaction conditions to ensure high yields and selectivity. Such synthetic strategies are essential for enabling rapid access to large libraries of derivatives for biological testing.

In conclusion,3-iodo-4-(2-propoxyethoxy)-1lambda6-thiolane-1,1-dione (CAS No. 1595573-72-0) represents a structurally complex and synthetically versatile molecule with significant potential in pharmaceutical research. Its unique combination of functional groups—iodine, thiolane, and dione, along with the presence of an ether side chain—makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,it is likely that it will play an important role in future drug development efforts.